1-Cyclohexyl-1-ethylthiourea
Description
1-Cyclohexyl-1-ethylthiourea (CETU) is a chemical compound that belongs to the class of thioureas. It has a CAS Number of 953749-41-2 and a molecular weight of 186.32 . The IUPAC name for this compound is N-cyclohexyl-N-ethylthiourea .
Molecular Structure Analysis
The InChI code for this compound is1S/C9H18N2S/c1-2-11(9(10)12)8-6-4-3-5-7-8/h8H,2-7H2,1H3,(H2,10,12) . This indicates that the molecule is composed of 9 carbon atoms, 18 hydrogen atoms, 2 nitrogen atoms, and 1 sulfur atom . Physical And Chemical Properties Analysis
This compound has a molecular weight of 186.32 .Scientific Research Applications
Antimicrobial Activity
1-Cyclohexyl-1-ethylthiourea demonstrates significant potential in antimicrobial applications. A study on thiourea-based non-ionic surfactants, including this compound, revealed notable antimicrobial activity against both bacterial and fungal strains. These compounds are particularly effective for antimicrobial surface functionalization due to their robust coatings in aqueous environments (Ullah et al., 2015).
Environmental and Biological Monitoring
The metabolites of pesticides, including those related to this compound, have been studied for their effects on serum hormones in adolescents. This research is crucial for understanding the environmental and health impacts of these compounds (Freire et al., 2021).
Molecular Semiconductors
Research into the design of molecular semiconductors has utilized compounds like this compound. These studies focus on the aggregation behavior and properties of these compounds, which are relevant for their application in organic thin film transistors (Kim et al., 2011).
Biothiol Detection
This compound has been used in the development of fluorescent probes for the selective detection of cysteine and homocysteine in aqueous media. This research is significant in the field of analytical chemistry and diagnostics, offering insights into the detection and analysis of essential biomolecules (Na et al., 2016).
Ethylene Biosynthesis
In the realm of plant biology, studies have used ethylenethiourea, a related compound, to understand ethylene biosynthesis in plants. This research contributes to a deeper understanding of plant growth and ripening processes (Bulens et al., 2011).
Complex Formation in Radiochemistry
The compound also plays a role in radiochemical studies, particularly in the formation of complexes with metals like copper, silver, and gold. Such research is crucial in understanding the behavior of these complexes, which has implications in various fields of chemistry and materials science (Peyronel et al., 1976).
Properties
IUPAC Name |
1-cyclohexyl-1-ethylthiourea |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H18N2S/c1-2-11(9(10)12)8-6-4-3-5-7-8/h8H,2-7H2,1H3,(H2,10,12) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
VGBZVQGJJBVFAS-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN(C1CCCCC1)C(=S)N |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H18N2S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
186.32 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![ethyl 2-(6-hydroxypyrimidine-4-carboxamido)-5,6-dihydro-4H-cyclopenta[d]thiazole-4-carboxylate](/img/structure/B2935787.png)
![N-(5,6-dimethylbenzo[d]thiazol-2-yl)-4-(methylsulfonyl)-N-(pyridin-3-ylmethyl)benzamide](/img/structure/B2935788.png)
![3-[(2-Chloro-6-fluorophenyl)methylsulfanyl]-5-[(2,4-dichlorophenyl)methylsulfinylmethyl]-4-ethyl-1,2,4-triazole](/img/structure/B2935791.png)
![Ethyl 2-chloro-2-[2-[4-chloro-2-(trifluoromethyl)phenyl]hydrazono]acetate](/img/structure/B2935796.png)
![4-Boc-amino-2-oxabicyclo[2.2.1]heptane-1-carboxylic acid](/img/structure/B2935798.png)
![3-[[4-(4-Methoxyphenyl)-5-propylsulfanyl-1,2,4-triazol-3-yl]methyl]-1,3-benzothiazol-2-one](/img/structure/B2935802.png)
![N-(5-ethyl-3,3-dimethyl-4-oxo-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-7-yl)-2-methoxybenzamide](/img/structure/B2935807.png)
![2-[[2-[(1-cyanocyclohexyl)amino]-2-oxoethyl]-methylamino]-N-(3-fluorophenyl)acetamide](/img/structure/B2935808.png)
